N-(3-phenoxycyclobutyl)prop-2-enamide

• IUPAC Name: N-(3-phenoxycyclobutyl)prop-2-enamide
• InChI: InChI=1S/C13H15NO2/c1-2-13(15)14-10-8-12(9-10)16-11-6-4-3-5-7-11/h2-7,10,12H,1,8-9H2,(H,14,15)
• InChI Key: JJDZXEYLIBSZMB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CC(C1)OC2=CC=CC=C2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-(3-Phenoxycyclobutyl)prop-2-enamide is a synthetic amide derivative characterized by a prop-2-enamide backbone (CH₂=CH–CONH–) substituted with a 3-phenoxycyclobutyl group (Fig. 1). This article compares its hypothetical properties and activities with structurally related prop-2-enamide derivatives reported in recent studies.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Direct Synthesis via Electrophilic Activation of Amides: One method involves the N-dehydrogenation of amides to enamides using a combination of lithium hexamethyldisilazide (LiHMDS) and triflic anhydride.

Amine-Mediated Demethylation: Another approach involves the demethylation of precursor compounds under nucleophilic attack, which can be achieved under mild conditions.

Industrial Production Methods: Industrial production methods for N-(3-phenoxycyclobutyl)prop-2-enamide are not well-documented in the literature. the synthetic routes mentioned above can be adapted for larger-scale production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Enamides can undergo oxidation reactions, often facilitated by transition metal catalysts.

Reduction: Reduction of enamides can lead to the formation of amines.

Substitution: Enamides can participate in substitution reactions, particularly nucleophilic substitutions.

Common Reagents and Conditions:

Oxidation: Palladium-catalyzed dehydrogenation protocols.

Reduction: Hydrogenation using metal catalysts.

Substitution: Nucleophilic reagents such as amines or thiols.

Major Products:

Oxidation: Formation of carbonyl-containing compounds.

Reduction: Formation of amines.

Substitution: Formation of substituted enamides.

Scientific Research Applications

Chemistry:

Catalysis: Enamides are used as intermediates in various catalytic processes, including transition-metal catalysis and photochemistry.

Biology and Medicine:

Drug Development: Enamides are explored for their potential as pharmacologically active compounds, particularly in the development of enzyme inhibitors.

Industry:

Polymer Science: Enamides are used in the synthesis of polymers with specific properties, such as enhanced thermal stability and viscosity.

Mechanism of Action

The mechanism of action of N-(3-phenoxycyclobutyl)prop-2-enamide involves its interaction with molecular targets through its enamide functional group. This interaction can lead to the inhibition of specific enzymes or the modulation of signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Features and Substituent Effects

Prop-2-enamides (acrylamides) are a versatile class of compounds where the amide nitrogen is substituted with diverse groups. Below is a comparison of substituent patterns and their implications:

Table 1: Structural Comparison of Prop-2-enamide Derivatives

Compound Name	Substituent on Amide Nitrogen	Key Functional Groups	Biological Activity (Source)
N-(3-Phenoxycyclobutyl)prop-2-enamide	3-Phenoxycyclobutyl	Ether, cyclobutane	Not reported (hypothetical)
(2E)-N-[3-Fluoro-4-(trifluoromethyl)phenyl]-3-phenylprop-2-enamide (10)	3-Fluoro-4-(trifluoromethyl)phenyl	Halogenated aryl (F, CF₃)	Antimicrobial (vs. S. aureus, MRSA)
(2E)-N-(4-bromo-3-chlorophenyl)-3-phenylprop-2-enamide (11)	4-Bromo-3-chlorophenyl	Halogenated aryl (Br, Cl)	Cytotoxic (THP1-Blue™ cells)
Bassiamide A (7)	3-(3,4-Dihydroxyphenyl)propyl	Dihydroxyphenyl, branched alkyl	Weak anti-acetylcholinesterase activity
Moupinamide	2-(4-Hydroxyphenyl)ethyl	Phenolic ethyl	Isolated from B. diffusa (activity N/A)
N-[2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl]-3-(4-methoxyphenyl)prop-2-enamide (1)	2-(3,4-Dihydroxyphenyl)-2-hydroxyethyl	Catechol, methoxyphenyl	Anti-inflammatory (IC₅₀: 17.00 µM)

Key Observations :

• Halogenated Aryl Groups (): Compounds with electron-withdrawing groups (e.g., F, CF₃, Br, Cl) on the aryl ring exhibit potent antimicrobial and cytotoxic activities. For example, compound 10 showed bactericidal activity comparable to ampicillin . The phenoxycyclobutyl group in the target compound lacks halogens but may engage in hydrophobic interactions due to its aromatic and aliphatic hybrid structure.
• Phenolic and Methoxy Substitutions (): Hydroxyl and methoxy groups enhance anti-inflammatory activity. Compound 1 (IC₅₀: 17.00 µM) outperformed the reference drug quercetin, likely due to hydrogen bonding with targets like NF-κB .
• Bulkiness and Conformational Constraints : The cyclobutyl ring in the target compound introduces steric hindrance, which could limit binding to certain enzymes compared to linear or flexible substituents (e.g., ethyl or propyl chains in Bassiamide A ).

Lipophilicity and Drug-Likeness

Lipophilicity (logP/logD) critically influences membrane permeability and pharmacokinetics. highlights that experimental logD₇.₄ values for cinnamanilides correlate moderately (r = 0.65) with computational predictions . For example:

• Compound 10 : High lipophilicity from CF₃ and F substituents likely enhances penetration into bacterial membranes.
• Compound 1 : Lower logD due to polar catechol and methoxy groups, balancing solubility and activity.

The phenoxycyclobutyl group in the target compound is expected to have intermediate lipophilicity—higher than phenolic analogues but lower than fully aliphatic chains—making it a candidate for oral bioavailability.

Antimicrobial Activity:

• Meta-substituted halogenated aryl groups (e.g., 3-F, 4-CF₃ in compound 10) are optimal for antimicrobial action .

Anti-inflammatory Activity:

• Ortho/meta-substituted phenolic rings (e.g., compound 20 in with 2,6-dibromo-3-chloro-4-fluorophenyl) show NF-κB inhibition .

Cytotoxicity:

• Bromo/chloro substituents (e.g., compound 11) correlate with cytotoxicity, possibly due to DNA intercalation . The absence of halogens in the target compound suggests lower inherent toxicity.

Structural Similarity and PCA Findings

Principal Component Analysis (PCA) in revealed that nitro- and halogen-substituted isomers (e.g., compounds 17–18) occupy distinct regions in chemical space compared to others . The phenoxycyclobutyl group’s unique geometry may further differentiate the target compound, reducing similarity (<0.85 Tanimoto index) to known active analogues.